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Compound of Interest

Compound Name: 4-(Methylthio)butyl azide

CAS No.: 57775-01-6

Cat. No.: B113494

Get Quote

Executive Summary
4-(Methylthio)butyl azide (CAS: 57775-01-6) is a bifunctional organosulfur building block

widely utilized in chemical biology and medicinal chemistry.[1] It serves as a critical linker,

combining a bioorthogonal azide handle for "Click" chemistry (CuAAC) with a thioether motif

that mimics the side chain of methionine. This guide provides a rigorous technical analysis of

its physicochemical properties, safety profile based on C/N ratio calculations, and optimized

synthetic protocols.

Critical Advisory: Due to the presence of the thioether group, this molecule acts as a "soft"

ligand that can poison copper catalysts during Click reactions. This guide details the specific

ligand-accelerated protocols required to overcome this inhibition.

Chemical Identity & Physicochemical Properties[1]
[2]
The molecule consists of a four-carbon aliphatic chain terminated by a methyl thioether at one

end and an azido group at the other. It is generally isolated as a colorless to pale yellow liquid.
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[1]

Table 1: Physicochemical Specifications
Property Data Notes

IUPAC Name
1-Azido-4-

(methylsulfanyl)butane

CAS Number 57775-01-6

Molecular Formula C₅H₁₁N₃S

Molecular Weight 145.23 g/mol

Physical State Liquid (at STP)
Do not distill (Explosion

Hazard)

Density ~1.05 g/mL (Estimated)
Based on alcohol precursor

(0.993 g/mL)

Boiling Point >200°C (Decomposes)

Warning: Decomposes

explosively before boiling at

atm pressure.[1][2][3]

Solubility DCM, MeOH, DMSO, DMF Limited water solubility

Precursor 4-(Methylthio)-1-butanol CAS: 20582-85-8

Stability & Safety Profile (The "Rule of Three"
Analysis)
Working with low molecular weight organic azides requires a strict quantitative safety

assessment. We apply the Smith Open-Chain Azide Rule to determine the stability of 4-
(Methylthio)butyl azide.

C/N Ratio Calculation
The stability of an organic azide is estimated by the ratio of carbon/oxygen atoms to nitrogen

atoms.[4]

[4]
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For 4-(Methylthio)butyl azide (C₅H₁₁N₃S):

Ratio = 1.66[1]

Safety Interpretation
Threshold: A ratio

is generally considered stable for isolation and storage.[1]

Assessment: With a ratio of 1.66, this compound falls into the "Intermediate Stability" class.

Handling: It can be isolated, but must not be distilled.[1]

Storage: Store at -20°C in the dark. Long-term storage should ideally be in solution (e.g.,

0.5 M in DMSO or t-BuOH) to mitigate shock sensitivity.[1]

Scale: Limit synthesis to < 5 grams per batch.

Synthesis Protocol: The Self-Validating Workflow
The most robust route utilizes the commercially available 4-(methylthio)-1-butanol.[1] The direct

nucleophilic substitution via a mesylate intermediate is preferred over the Mitsunobu reaction

for scalability and purification ease.[1]

Diagram 1: Synthesis Workflow (DOT)

4-(Methylthio)butanol
(Start)

Mesylate Intermediate
(Unstable, do not isolate long-term)

MsCl, Et3N
DCM, 0°C 4-(Methylthio)butyl Azide

(Final Product)

NaN3, DMF
60°C, 4h Aqueous Waste

(Contains NaN3 - Treat!)
Extraction

Click to download full resolution via product page

Caption: Two-step conversion of alcohol to azide via mesylation. Note the safety disposal step

for azide waste.

Detailed Protocol
Step 1: Mesylation
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Dissolve 4-(methylthio)-1-butanol (1.0 eq) in anhydrous Dichloromethane (DCM) under inert

atmosphere (

).

Cool to 0°C. Add Triethylamine (1.5 eq).

Dropwise add Methanesulfonyl chloride (MsCl, 1.2 eq).[1]

Validation: Monitor by TLC (EtOAc/Hexane). The alcohol spot should disappear within 1

hour.

Workup: Wash with cold water, dry over

, and concentrate carefully (do not heat >30°C).

Step 2: Azidation

Dissolve the crude mesylate in DMF (0.5 M concentration).

Add Sodium Azide (

, 1.5 eq). Safety: Use plastic spatulas; avoid metal contact.

Heat to 60°C for 4 hours behind a blast shield.

Validation: IR Spectroscopy of an aliquot should show a strong peak at ~2100

(Azide stretch).

Purification: Dilute with water, extract into Diethyl Ether (

). Wash organic layer 3x with water to remove DMF.[1] Dry and concentrate at reduced
pressure (cold bath). Do not distill.

Reactivity & Chemical Biology Applications[1][6][7]
[8]
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The utility of 4-(Methylthio)butyl azide is defined by its dual reactivity: the orthogonal Click

chemistry of the azide and the redox/alkylation susceptibility of the thioether.

The "Thioether Effect" in CuAAC
The thioether sulfur is a soft Lewis base that can coordinate to Cu(I), the active catalyst in

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Problem: Naked Cu(I) species are sequestered by the thioether, leading to sluggish kinetics

and requiring higher copper loads (which causes protein damage).

Solution: You must use accelerating ligands (e.g., THPTA or BTTAA).[1] These ligands bind

Cu(I) more strongly than the thioether, maintaining catalytic turnover while protecting the

metal from oxidation.

Diagram 2: Reactivity & Interference Pathways (DOT)[1]

4-(Methylthio)butyl Azide

CuAAC (Click Reaction)
Forms: 1,2,3-Triazole

+ Alkyne, Cu(I)
Oxidation (H2O2/mCPBA)
Forms: Sulfoxide/Sulfone

+ Oxidants

Catalyst Poisoning
(Cu-S coordination)

+ Naked Cu(I)

Inhibits

Requires THPTA/BTTAA
to prevent poisoning

Restores Activity

Click to download full resolution via product page

Caption: Reactivity profile highlighting the necessity of ligands to prevent catalyst poisoning by

the thioether group.

Experimental Guidelines for Click Reaction
When conjugating this azide to an alkyne-tagged protein or small molecule:
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Component Standard Condition
With Thioether
Azide (Modified)

Reason

Copper Source (1 mM) (1 mM) Source of Cu.[1]

Reductant
Sodium Ascorbate (5

mM)

Sodium Ascorbate (5

mM)

Maintains Cu(I) state.

[1]

Ligand TBTA (or none)
THPTA or BTTAA (5

mM)

Critical: Prevents S-

Cu coordination.[1]

Buffer PBS pH 7.4
PBS pH 7.4

(Degassed)

Oxygen promotes S-

oxidation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/w360000
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylthiobutylthiohydroximate
https://pubs.acs.org/doi/10.1021/jacs.3c11780
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fjacs.3c10652
https://www.benchchem.com/product/b113494?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/HK/zh/product/aldrich/w360000
https://foodb.ca/compounds/FDB097216
https://foodb.ca/compounds/FDB097216
https://www.organic-chemistry.org/namedreactions/click-chemistry.shtm
https://www.uvic.ca/ohse/_assets/docs/chemical-safety-folder/swp004_azides.pdf
https://ehs.stanford.edu/reference/information-azide-compounds
https://ehs.stanford.edu/reference/information-azide-compounds
https://www.organic-chemistry.org/abstracts/lit3/662.shtm
https://www.organic-chemistry.org/abstracts/lit3/662.shtm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylthiobutylthiohydroximate
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylthiobutylthiohydroximate
https://pubs.acs.org/doi/10.1021/jacs.3c11780
https://www.benchchem.com/product/b113494/docs#4-methylthio-butyl-azide-technical-guide-to-properties-synthesis-and-application
https://www.benchchem.com/product/b113494/docs#4-methylthio-butyl-azide-technical-guide-to-properties-synthesis-and-application
https://www.benchchem.com/product/b113494/docs#4-methylthio-butyl-azide-technical-guide-to-properties-synthesis-and-application
https://www.benchchem.com/product/b113494/docs#4-methylthio-butyl-azide-technical-guide-to-properties-synthesis-and-application
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113494?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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